N-(2-(2-(4-chlorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-3,5-dimethoxybenzamide

• IUPAC Name: N-[2-[2-(4-chlorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-3,5-dimethoxybenzamide
• InChI: InChI=1S/C21H19ClN4O3S/c1-28-17-9-14(10-18(11-17)29-2)20(27)23-8-7-16-12-30-21-24-19(25-26(16)21)13-3-5-15(22)6-4-13/h3-6,9-12H,7-8H2,1-2H3,(H,23,27)
• InChI Key: DKFYLOZUULHTQL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)NCCC2=CSC3=NC(=NN23)C4=CC=C(C=C4)Cl)OC
• Molecular Formula: C21H19ClN4O3S
• Molecular Weight: 442.9 g/mol

Description

“N-(2-(2-(4-chlorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-3,5-dimethoxybenzamide” is a complex organic compound. Its molecular formula is C23H17ClN4OS. It contains a thiazolo[3,2-b][1,2,4]triazole core, which is a hybrid molecule containing pyrimidine and thiazole heterocyclic rings.

Scientific Research Applications

Synthesis and Biological Activity

• Heterocyclic Compound Synthesis : A study on the synthesis of novel heterocyclic compounds derived from 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide demonstrated the creation of compounds with potential lipase and α-glucosidase inhibition, showcasing their significance in medicinal chemistry for therapeutic applications (Bekircan, Ülker, & Menteşe, 2015).

• Antimicrobial and Antifungal Activities : Research involving the synthesis of nitrogen and sulfur-containing heterocyclic compounds has been directed towards evaluating their pharmacological properties, including antibacterial and antifungal activities, which highlights the potential of these compounds in developing new antimicrobial agents (Mistry & Desai, 2006).

Synthesis Techniques and Modifications

• Microwave-Assisted Synthesis : The use of microwave-assisted synthesis techniques for preparing heterocyclic compounds containing nitrogen and sulfur showcases advancements in synthetic methodologies that can offer rapid and efficient routes to new chemical entities with biological relevance (Mistry & Desai, 2006).

• Chemical Modifications for Biological Activities : The development and structural characterization of compounds, such as those with thiazole, triazole, and thiadiazole moieties, underline the importance of chemical modifications in enhancing biological activities, including antimicrobial, antifungal, and possibly antidiabetic effects, which are critical for drug discovery and development (Ahmed et al., 2020).